2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• IUPAC Name: 2-oxo-1H-benzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C11H8N2O3S/c12-17(15,16)9-5-4-8-10-6(9)2-1-3-7(10)11(14)13-8/h1-5H,(H,13,14)(H2,12,15,16)
• InChI Key: IAAAAIVRZUVFHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N3)S(=O)(=O)N
• Molecular Formula: C11H8N2O3S
• Molecular Weight: 248.26 g/mol

Description

2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide, also known as K252a, is a natural product derived from the fermentation of Nocardiopsis sp. It is a potent inhibitor of protein kinases and has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

TNF-α Inhibitors

2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide shows potential as a TNF-α inhibitor, important in addressing inflammatory responses. In one study, analogs of this compound, specifically 2-oxo-N-phenyl-1,2-dihydrobenzo[cd]indole-6-sulfonamide, exhibited significant activity against TNF-α, suggesting its development as a potent TNF-α inhibitor (Deng et al., 2018).

Antimicrobial and Antitubercular Agents

This compound is also explored for its potential as an antimicrobial and antitubercular agent. For instance, derivatives of this sulfonamide have been identified as inhibitors of Mycobacterium protein tyrosine phosphatase B (mPTPB), an essential virulence factor in Mycobacterium tuberculosis, indicating their potential as novel anti-TB agents (Chen et al., 2010).

Synthesis of Nitrogen-Containing Heterocyclic Compounds

2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide is also pivotal in the synthesis of nitrogen-containing heterocyclic compounds. A silver-catalyzed method leverages this compound for the stereoselective synthesis of polysubstituted 1,2-dihydrobenzo[cd]indoles, which are key structures in biological and pharmaceutical research (Wang et al., 2018).

Inhibition of Lumazine Synthase

In the context of tuberculosis research, 2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide derivatives have been identified as effective inhibitors of lumazine synthase from Mycobacterium tuberculosis. This discovery points towards its potential application in developing treatments against tuberculosis (Talukdar et al., 2010).

Antioxidant Activity

The compound has also been investigated for its antioxidant properties. In a study, derivatives of this compound were evaluated for their antioxidant activity, indicating potential biological applications where reducing oxidative stress is essential (Vieira et al., 2017).

Synthesis of Biologically Active Hybrid Compounds

Further, this sulfonamide is integral in creating biologically active hybrid compounds. Research has explored its combination with other active pharmaceutical scaffolds, leading to a range of potential therapeutic applications (Ghomashi et al., 2022).